N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
Description
N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, also known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP belongs to the class of pyrazole carboxamides and is known to have potent analgesic and anti-inflammatory properties.
Scientific Research Applications
Anti-Angiogenic Activity
N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide and its derivatives have demonstrated anti-angiogenic potential. They interfere with key signaling pathways involved in angiogenesis, including ERK1/2, AKT, and p38MAPK phosphorylation . By inhibiting these pathways, they suppress the formation of new blood vessels, which is crucial in cancer progression and other diseases.
ROS Inhibition
Many synthesized derivatives of this compound effectively block reactive oxygen species (ROS) production. ROS play a role in inflammation and various pathological conditions. By inhibiting ROS, these derivatives may contribute to mitigating oxidative stress-related damage .
Platelet Aggregation Inhibition
The same derivatives also exhibit platelet aggregation inhibition. This property is significant because platelet aggregation contributes to thrombosis and cardiovascular diseases. By preventing platelets from clumping together, these compounds may have therapeutic implications .
Medicinal Chemistry Research
Researchers have explored the medicinal chemistry aspects of N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide. Its structural modifications and scaffold variations have led to the discovery of novel agents with diverse biological activities .
Metal-Carbonyl Tracers
In a related context, the compound has been synthesized and used in the study of IR-detectable metal–carbonyl tracers for amino functions. This application highlights its potential in chemical research and analytical studies.
Drug Development and Heteroannelated Derivatives
The interesting pharmaceutical and biological activities of pyrazoles make them valuable in drug research and development. Researchers have explored the synthesis of heteroannelated derivatives, including those related to N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide. These efforts aim to enhance the compound’s properties and expand its potential applications .
properties
IUPAC Name |
N-cyclopropyl-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2/c1-20-12-8-18(11-6-2-9(15)3-7-11)17-13(12)14(19)16-10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFQXXHBOIIHIGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(N=C1C(=O)NC2CC2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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